![molecular formula C18H17ClN2O3 B7814941 4-[(6-Methoxy-2-methylquinolin-4-yl)amino]benzoic acid;hydrochloride](/img/structure/B7814941.png)
4-[(6-Methoxy-2-methylquinolin-4-yl)amino]benzoic acid;hydrochloride
Description
4-[(6-Methoxy-2-methylquinolin-4-yl)amino]benzoic acid;hydrochloride is a useful research compound. Its molecular formula is C18H17ClN2O3 and its molecular weight is 344.8 g/mol. The purity is usually 95%.
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Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for 4-[(6-Methoxy-2-methylquinolin-4-yl)amino]benzoic acid;hydrochloride involves the reaction of 6-methoxy-2-methylquinoline-4-amine with 4-carboxybenzoyl chloride in the presence of a base to form the intermediate 4-[(6-Methoxy-2-methylquinolin-4-yl)amino]benzoic acid, which is then converted to the hydrochloride salt using hydrochloric acid.
Starting Materials
6-methoxy-2-methylquinoline-4-amine, 4-carboxybenzoyl chloride, Base (e.g. triethylamine), Hydrochloric acid
Reaction
Step 1: 6-methoxy-2-methylquinoline-4-amine is reacted with 4-carboxybenzoyl chloride in the presence of a base (e.g. triethylamine) to form the intermediate 4-[(6-Methoxy-2-methylquinolin-4-yl)amino]benzoic acid., Step 2: The intermediate 4-[(6-Methoxy-2-methylquinolin-4-yl)amino]benzoic acid is then treated with hydrochloric acid to form the hydrochloride salt of the final compound, 4-[(6-Methoxy-2-methylquinolin-4-yl)amino]benzoic acid;hydrochloride.
properties
IUPAC Name |
4-[(6-methoxy-2-methylquinolin-4-yl)amino]benzoic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O3.ClH/c1-11-9-17(15-10-14(23-2)7-8-16(15)19-11)20-13-5-3-12(4-6-13)18(21)22;/h3-10H,1-2H3,(H,19,20)(H,21,22);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JSWYMUSZHRTPHK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C=C(C=CC2=N1)OC)NC3=CC=C(C=C3)C(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(6-Methoxy-2-methylquinolin-4-yl)amino]benzoic acid;hydrochloride | |
CAS RN |
132886-83-0 |
Source
|
| Record name | Benzoic acid, 4-[(6-methoxy-2-methyl-4-quinolinyl)amino]-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=132886-83-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
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